4-Bromomethyl benzoic acid 2,2,2-trichloroethyl ester

• Molecular Formula: C10H8BrCl3O2
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 2,2,2-trichloroethyl 4-(bromomethyl)benzoate
• InChI: InChI=1S/C10H8BrCl3O2/c11-5-7-1-3-8(4-2-7)9(15)16-6-10(12,13)14/h1-4H,5-6H2
• InChI Key: GQYGBLCSNCZPFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CBr)C(=O)OCC(Cl)(Cl)Cl

Description

4-Bromomethyl benzoic acid 2,2,2-trichloroethyl ester is a useful research compound. Its molecular formula is C10H8BrCl3O2 and its molecular weight is 346.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,2,2-trichloroethanol (2.46 g, 16.5 mmol) and NEt3 (1.67 g, 16.5 mmol) in CH2Cl2 (40 ml) at 0° C. was dropwise added 4-bromomethyl benzoylbromide (4.17 g, 15.0 mmol) in CH2Cl2 (20 ml) and stirred to room temperature overnight. The reaction mixture was added H2O (20 ml) and the organic layer separated. The organic layer washed with aqueous 1 M HCl (20 ml) and H2O (20 ml). The organic layer was dried over Na2SO4, filtered and the solvent evaporated in vacuo to leave the expected product as a white solid. The product was used directly in the next step without any further purification (to be filled in).